Cas no 1940-42-7 (4-Bromo-2,5-dichlorophenol)

• Product Name: 4-Bromo-2,5-dichlorophenol
• CAS No: 1940-42-7
• MF: C₆H₃BrCl₂O
• MW: 241.897419214249
• MDL: MFCD00128077
• CID: 42207
• PubChem ID: 16022
• Update Time: 2025-07-25

4-Bromo-2,5-dichlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-dichlorophenol
• 4-Bromo-2,5-dichloroaniline
• 2,5-DICHLORO-4-BROMOPHENOL
• 2.5-Dichlor-4-brom-1-hydroxy-benzol
• 4-Brom-2,5-dichlor-phenol
• 4-bromo-2,5-dichloro-phenol
• EINECS 217-719-2
• Leptophos phenol
• Phenol,4-bromo-2,5-dichloro
• Phosvel phenol
• -bromo-2,5-dichlorophenol.
• 4-bromo-2,5-dichloro-pheno
• 4-Bromo-2,5-dichlorophemol
• Phenol, 4-bromo-2,5-dichloro-
• phosvelphenol
• leptophosphenol
• HWWKEEKUMAZJLL-UHFFFAOYSA-N
• BDCP
• PubChem14262
• 2,5-Dichloro-4-bromo-phenol
• HWWKEEKUMAZJLL-UHFFFAOYSA-
• AM818
• BCP2156
• W-107709
• NS00026322
• BCP21563
• A20740
• AS-58812
• 1940-42-7
• D97692
• EN300-179897
• 3-06-00-00752 (Beilstein Handbook Reference)
• InChI=1/C6H3BrCl2O/c7-3-1-5(9)6(10)2-4(3)8/h1-2,10H
• S49J39JCE9
• DTXSID3062073
• 2,5-Dichloro-4-bromophenol; Leptophos Phenol; Phosvel Phenol
• AC-16324
• BRN 1865022
• SCHEMBL305189
• B2822
• AKOS015890030
• FT-0602124
• MFCD00128077
• SY045533
• DTXCID3036074
• SODIUM 2,5-DICHLORO-4-BROMOPHENOL
• DB-014434
• 217-719-2

• MDL： MFCD00128077
• Inchi： 1S/C6H3BrCl2O/c7-3-1-5(9)6(10)2-4(3)8/h1-2,10H
• InChI Key： HWWKEEKUMAZJLL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1Cl)O)Cl
• BRN： 1865022

Computed Properties

• Exact Mass: 239.87400
• Monoisotopic Mass: 239.874433
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: crystallization
• Density: 1.8878 (rough estimate)
• Melting Point: 70.0 to 74.0 deg-C
• Boiling Point: 187°C/80mmHg(lit.)
• Flash Point: 118.2°C
• Refractive Index: 1.5590 (estimate)
• PSA: 20.23000
• LogP: 3.46150
• Solubility: Not determined

4-Bromo-2,5-dichlorophenol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• RTECS：SJ8000000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Bromo-2,5-dichlorophenol

Professional Introduction to 4-Bromo-2,5-dichlorophenol (CAS No. 1940-42-7)

4-Bromo-2,5-dichlorophenol, with the chemical formula C₆H₃Br₂Cl₂O, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic heterocyclic compound is characterized by its bromine and chlorine substituents on a benzene ring, which contribute to its unique reactivity and utility in various synthetic applications. The compound's CAS number 1940-42-7 provides a unique identifier, ensuring precise classification and reference in scientific literature and industrial processes.

The synthesis of 4-Bromo-2,5-dichlorophenol involves a series of carefully controlled chemical reactions, often starting from commercially available phenol derivatives. The introduction of bromine and chlorine atoms at specific positions on the benzene ring is achieved through halogenation reactions, typically employing reagents such as bromine (Br₂) and chlorine (Cl₂) in the presence of catalysts. These reactions are optimized to maximize yield while minimizing unwanted byproducts, ensuring the purity required for pharmaceutical applications.

In recent years, 4-Bromo-2,5-dichlorophenol has garnered attention in the development of novel pharmaceutical agents. Its structural features make it a versatile intermediate in the synthesis of active pharmaceutical ingredients (APIs) that target various therapeutic areas. For instance, studies have shown its potential in the creation of antimicrobial agents, where the presence of halogen atoms enhances binding affinity to bacterial enzymes. Additionally, research into its derivatives has explored its role in developing anticancer compounds, leveraging its ability to interfere with DNA replication in rapidly dividing cells.

The compound's reactivity also makes it valuable in material science applications. Researchers have investigated its use in the synthesis of organic semiconductors and liquid crystal materials, where its rigid aromatic structure provides stability and functionality. The bromine and chlorine substituents allow for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the creation of complex molecular architectures with tailored properties.

Recent advancements in computational chemistry have further illuminated the potential of 4-Bromo-2,5-dichlorophenol. Molecular modeling studies have predicted its interaction with biological targets, providing insights into its mechanism of action. These simulations have been instrumental in guiding experimental designs, reducing trial-and-error approaches and accelerating the discovery process. Moreover, green chemistry principles have been applied to optimize synthetic routes for 4-Bromo-2,5-dichlorophenol, emphasizing solvent recovery, waste reduction, and energy efficiency.

The pharmaceutical industry has also embraced innovative delivery systems for compounds derived from 4-Bromo-2,5-dichlorophenol. Nanotechnology-based formulations have been explored to enhance bioavailability and targeted drug delivery. For example, encapsulating APIs derived from this compound within lipid nanoparticles has shown promise in treating chronic diseases by improving therapeutic efficacy while minimizing side effects. Such innovations highlight the compound's adaptability across multiple domains of medical research.

Regulatory considerations play a crucial role in the commercialization of 4-Bromo-2,5-dichlorophenol-based products. Compliance with international standards ensures safety and efficacy for end-users. Manufacturers must adhere to Good Manufacturing Practices (GMP) and conduct rigorous toxicological assessments before bringing new formulations to market. Collaborative efforts between academia and industry have fostered a robust regulatory framework that supports innovation while safeguarding public health.

The future prospects of 4-Bromo-2,5-dichlorophenol are promising, with ongoing research exploring new applications and refining existing ones. Emerging fields such as precision medicine and personalized therapeutics offer exciting avenues for this versatile compound. As scientific understanding evolves, so too will the methodologies for synthesizing and utilizing derivatives of 4-Bromo-2,5-dichlorophenol. Continued investment in research infrastructure and interdisciplinary collaboration will be essential to unlocking its full potential.

In conclusion, 4-Bromo-2,5-dichlorophenol (CAS No. 1940-42-7) stands as a cornerstone in modern chemical synthesis and pharmaceutical development. Its unique structural features enable diverse applications across medicine and material science. By leveraging cutting-edge research methodologies and adhering to stringent regulatory standards, scientists can harness its potential to address global health challenges effectively.